N1-(adamantan-2-yl)ethane-1,2-diamine
Overview
Description
N1-(adamantan-2-yl)ethane-1,2-diamine is a chemical compound with the molecular formula C12H22N2. It has an average mass of 194.316 Da and a monoisotopic mass of 194.178299 Da .
Synthesis Analysis
The synthesis of N1-(adamantan-2-yl)ethane-1,2-diamine involves the reduction of 1-(adamantan-1-yl)-2-azidoethan-1-one oxime with LiAlH4. This process yields a racemic mixture of the compound, which can then be resolved with l-tartaric acid. The individual enantiomer is obtained with a yield of 20% and can be derivatized into 4-(adamantan-1-yl)imidazolidine-2-thione .Molecular Structure Analysis
The systematic name for this compound is N-(Adamantan-1-yl)-1,2-ethanediamine. Its structure can be represented by the SMILES string C1C2CC3CC1CC(C2)(C3)NCCN .Chemical Reactions Analysis
N1-(adamantan-2-yl)ethane-1,2-diamine can be used to synthesize diamine and diimine ligands. These ligands can then form complexes with nickel (II), copper (II), and manganese (II), which have been studied in model Michael, Henry, and epoxidation reactions .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 295.5±8.0 °C at 760 mmHg, and a flash point of 154.2±22.0 °C. It has 2 hydrogen bond acceptors, 3 hydrogen bond donors, and 3 freely rotating bonds. Its polar surface area is 38 Å2 .Scientific Research Applications
N1-(adamantan-2-yl)ethane-1,2-diamine: A Comprehensive Analysis of Scientific Research Applications:
Chiral Resolution Agents
Chiral 1,2-diamines are known to serve as optically active resolving agents for racemic compounds. This application is crucial in the synthesis of enantiomerically pure substances, which are important in fields like pharmaceuticals where the chirality of a drug can affect its efficacy and safety .
NMR Chiral Solvating Agents
These compounds can also be used as NMR chiral solvating agents for analyzing the enantiomeric purity of carboxylic acids. This is particularly useful in research settings where understanding the stereochemistry of a molecule is essential .
Antiarrhythmic Properties
Compounds with a 1,2-diamine fragment have been noted for their antiarrhythmic properties. This suggests that “N1-(adamantan-2-yl)ethane-1,2-diamine” could be studied for potential use in treating cardiac arrhythmias .
Anticonvulsant Properties
Similarly, these molecules possess anticonvulsant properties, indicating possible research applications in the development of treatments for conditions such as epilepsy .
Antitumor Properties
The presence of a 1,2-diamine fragment in molecules is associated with antitumor properties. This opens up avenues for research into cancer therapies using “N1-(adamantan-2-yl)ethane-1,2-diamine” as a potential compound of interest .
Pharmaceutical Testing
“N1-(adamantan-2-yl)ethane-1,2-diamine” is available for purchase as a reference standard for pharmaceutical testing. This implies its use in ensuring the accuracy and reliability of pharmaceutical research and quality control processes .
Mechanism of Action
While the specific mechanism of action for N1-(adamantan-2-yl)ethane-1,2-diamine is not mentioned in the search results, it’s worth noting that vicinal diamines and their derivatives, as well as complexes of such ligands with transition metals, are actively used as chiral catalysts in asymmetric syntheses .
Future Directions
The future directions for this compound could involve further exploration of its potential uses in asymmetric syntheses, particularly as a chiral catalyst. Additionally, more research could be done to investigate its physical and chemical properties, safety and hazards, and potential applications in various fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1-(adamantan-2-yl)ethane-1,2-diamine involves the reaction of 1-adamantylamine with ethylenediamine in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "1-adamantylamine", "ethylenediamine", "solvent", "catalyst" ], "Reaction": [ "Step 1: Dissolve 1-adamantylamine and ethylenediamine in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the desired product N1-(adamantan-2-yl)ethane-1,2-diamine as a white solid." ] } | |
CAS RN |
578713-60-7 |
Molecular Formula |
C12H22N2 |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
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